Cas no 61880-92-0 (2-Pyridinecarboxylic acid, 3,5-dimercapto-)

2-Pyridinecarboxylic acid, 3,5-dimercapto- structure
61880-92-0 structure
Product Name:2-Pyridinecarboxylic acid, 3,5-dimercapto-
CAS No:61880-92-0
MF:C6H5NO2S2
MW:187.23939871788
CID:463944
PubChem ID:12361213
Update Time:2025-04-19

2-Pyridinecarboxylic acid, 3,5-dimercapto- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 3,5-dimercapto-
    • 3,5-bis(sulfanyl)pyridine-2-carboxylic acid
    • 61880-92-0
    • CHEMBL3252127
    • DTXSID20494088
    • Inchi: 1S/C6H5NO2S2/c8-6(9)5-4(11)1-3(10)2-7-5/h1-2,10-11H,(H,8,9)
    • InChI Key: QWZHLFIMQHWSCA-UHFFFAOYSA-N
    • SMILES: SC1=CC(=CN=C1C(=O)O)S

Computed Properties

  • Exact Mass: 186.97625
  • Monoisotopic Mass: 186.97617075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.2Ų

Experimental Properties

  • PSA: 50.19
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